Cas no 453584-34-4 (4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide)

• Product Name: 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide
• CAS No: 453584-34-4
• MF: C₂₂H₂₈N₂O₃
• MW: 368.469326019287
• CID: 5436946
• Update Time: 2025-05-21

4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethylphenoxy)-N-(4-morpholin-4-ylphenyl)butanamide
• 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide

• InChI Key： ZIUAPDZRDFKRSQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)CCCOC1=CC=C(CC)C=C1

Additional information on 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide

Comprehensive Overview of 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide (CAS No. 453584-34-4)

4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide (CAS No. 453584-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining ethylphenoxy and morpholin-4-yl groups, is widely studied for its potential applications in drug development and therapeutic interventions. Researchers and industry professionals frequently search for this compound due to its relevance in kinase inhibition and signal transduction modulation, making it a hot topic in modern medicinal chemistry.

The molecular formula of 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide reflects its complex yet functional design, which enables interactions with various biological targets. Its CAS number 453584-34-4 serves as a unique identifier, ensuring precise referencing in academic and industrial databases. The compound's structure features a butanamide backbone, which is often associated with enhanced bioavailability and metabolic stability, key factors in drug design. This has led to increased interest in its potential as a lead compound for treating chronic diseases.

In recent years, the demand for 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide has surged, particularly in the context of cancer research and neurodegenerative disease studies. Search trends indicate that users frequently inquire about its synthesis methods, solubility properties, and biological activity. These queries highlight the compound's versatility and the need for detailed, accessible information. Its role in high-throughput screening and targeted therapy development further underscores its importance in contemporary science.

From a commercial perspective, CAS 453584-34-4 is often sourced for custom synthesis and research collaborations. Suppliers and manufacturers emphasize its high purity and compliance with Good Laboratory Practice (GLP) standards, ensuring reliability for experimental use. The compound's stability under various conditions makes it suitable for long-term studies, a feature highly valued in academic and industrial settings. Additionally, its compatibility with analytical techniques like HPLC and mass spectrometry facilitates accurate characterization and quality control.

Beyond its scientific applications, 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide has also become a subject of interest in patent literature and intellectual property discussions. Innovations involving this compound often revolve around its use in combination therapies and novel drug formulations, addressing unmet medical needs. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual patient profiles. As such, the compound's potential extends beyond traditional research, impacting the future of healthcare.

Environmental and safety considerations are also critical when handling CAS 453584-34-4. While not classified as hazardous, proper storage and disposal protocols are recommended to maintain its integrity and prevent contamination. Researchers are advised to consult Material Safety Data Sheets (MSDS) for detailed guidelines, ensuring safe laboratory practices. This proactive approach aligns with global efforts to promote sustainable chemistry and responsible research.

In summary, 4-(4-ethylphenoxy)-N-4-(morpholin-4-yl)phenylbutanamide (CAS No. 453584-34-4) represents a cutting-edge compound with multifaceted applications in science and medicine. Its unique properties, combined with the rising demand for innovative therapeutic solutions, position it as a valuable asset in modern research. By staying informed about its latest developments and adhering to best practices, professionals can harness its full potential to drive advancements in health and technology.